Cas no 56920-82-2 (2-(butoxymethyl)furan)

2-(butoxymethyl)furan Properties

Names and Identifiers

• 2-(butoxymethyl)furan
• furan, 2-(butoxymethyl)-
• BRN 0112762
• GEO-03142
• 2-17-00-00114 (Beilstein Handbook Reference)
• BBL103489
• STL557299
• SCHEMBL1287680
• s11931
• 2-butoxymethylfuran
• MS-20638
• butyl furfuryl ether
• 2-butoxymethyl-furan
• MFCD01726117
• 56920-82-2
• A852928
• AKOS025212134
• DTXSID40205471
• SB61209
• +Expand

• MDL： MFCD01726117
• InChIKey： YPDABMXTZAZGFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H14O2/c1-2-3-6-10-8-9-5-4-7-11-9/h4-5,7H,2-3,6,8H2,1H3
• SMILES： CCCCOCC1=CC=CO1

Computed Properties

• Exact Mass: 154.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 154.099379685g/mol
• Heavy Atom Count: 11
• Complexity: 93.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 22.4Ų

Experimental Properties

• PSA: 22.37
• Refractive Index: 1.4522 (estimate)
• Boiling Point: 190 ºC
• Flash Point: 74.6±9.3 ºC,
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• Density: 0.958±0.06 g/cm3 (20 ºC 760 Torr),